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Compound of Interest

Compound Name: Buclizine Hydrochloride

Cat. No.: B10774643 Get Quote

AN-BCZ-HPLC-001

Abstract
This application note describes a robust and validated Reversed-Phase High-Performance

Liquid Chromatography (RP-HPLC) method for the quantitative determination of Buclizine
hydrochloride in human serum. The method is simple, accurate, and precise, making it

suitable for pharmacokinetic studies and therapeutic drug monitoring. The protocol outlines

sample preparation, chromatographic conditions, and method validation parameters as per

established guidelines.

Introduction
Buclizine hydrochloride is a piperazine derivative with antihistaminic, antiemetic, and

antimuscarinic properties, commonly used for the prevention of motion sickness.[1][2][3]

Accurate measurement of its concentration in human serum is essential for clinical and

research purposes. This document provides a detailed protocol for the quantitation of

Buclizine hydrochloride using RP-HPLC with UV detection.

Experimental
HPLC system with a UV detector (e.g., Agilent 1260 Infinity II or equivalent)[2]

C18 analytical column (e.g., Nucleosil, 10 µm, 25 cm x 0.46 cm or Symmetry C18)[1][4]
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Data acquisition and processing software

Analytical balance

Centrifuge

Vortex mixer

Milli-Q water or HPLC grade water

HPLC grade acetonitrile and methanol

Phosphoric acid (85%) or Orthophosphoric acid[2][4]

Heptane sulphonic acid salt buffer[1]

Buclizine hydrochloride reference standard

Methylparaben (as internal standard)[4]

An isocratic elution is employed for the separation and quantitation of Buclizine
hydrochloride.
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Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 µm or 10 µm[2][4]

Mobile Phase Option 1
Acetonitrile : Water (1:1, v/v), pH adjusted to 2.6

with 85% phosphoric acid[4][5]

Mobile Phase Option 2
Methanol : Water (80:20, v/v), pH adjusted to

2.6 with phosphoric acid[3][6][7]

Mobile Phase Option 3
Acetonitrile and Heptane sulphonic acid salt

buffer[1]

Flow Rate 1.0 - 2.0 mL/min[1][3][4][6][7]

Injection Volume 10 - 20 µL[2][5]

Column Temperature Ambient or 30°C[2]

Detection Wavelength 230 nm[2][3][4][6][7]

Internal Standard Methylparaben[4]

Run Time Approximately 10 minutes[2]

Table 1: Optimized Chromatographic Conditions.

Protocols
Preparation of Standard Solutions

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Buclizine hydrochloride
reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to

volume with the mobile phase.[2]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations in the range of 0.025 to 10

µg/mL.[4][5] A suggested calibration curve range is 10, 3, 1.5, 0.5, 0.15, 0.05, and 0.025

µg/mL.[4][5]

Internal Standard (IS) Stock Solution: Prepare a stock solution of Methylparaben in the

mobile phase.
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Sample Preparation from Human Serum
To 1.0 mL of human serum in a centrifuge tube, add a specific amount of the internal

standard (if used).

Add 10.0 mL of acetonitrile to precipitate the serum proteins.[1][5]

Vortex the mixture for 1 minute.[1][5]

Centrifuge the mixture at 10,000 rpm for 10 minutes.[1][5]

Filter the supernatant through a 0.45 µm membrane filter.[1][5]

Inject an aliquot (10-20 µL) of the filtered supernatant into the HPLC system.

Method Validation
The described method has been validated for linearity, precision, accuracy, and selectivity.

The calibration curve for Buclizine hydrochloride in human serum was found to be linear over

the concentration range of 0.025 to 10 µg/mL.[4][5]

Parameter Result

Concentration Range 0.025 - 10 µg/mL[4][5]

Correlation Coefficient (r²) >0.999[1][4]

Table 2: Linearity Data.

The precision of the method was determined by intra- and inter-day analysis of quality control

samples.

Parameter
Intra-day Precision
(%RSD)

Inter-day Precision
(%RSD)

Buclizine HCl < 2% < 2%
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Table 3: Precision Data Summary. The coefficients of variation were consistently less than one.

[1]

The accuracy of the method was evaluated by analyzing spiked human serum samples at

different concentration levels.

Spiked Concentration Recovery (%)

Low 98.07 - 100.34[4]

Medium 98.07 - 100.34[4]

High 98.07 - 100.34[4]

Table 4: Accuracy/Recovery Data. The average recoveries were found to be in the range of 98

to 102%.[1]

Parameter Concentration

LOD To be determined

LOQ 0.025 µg/mL[1]

Table 5: LOD and LOQ.
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Caption: Experimental Workflow for Buclizine HCl Quantitation.
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Conclusion
The RP-HPLC method described in this application note is rapid, sensitive, and reliable for the

quantitation of Buclizine hydrochloride in human serum. The method has been successfully

validated and is suitable for routine analysis in a clinical or research laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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